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Compound of Interest

Compound Name: Methyl hexanoate

Cat. No.: B129759

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure laboratory environment and
maintaining regulatory compliance. Methyl hexanoate, a flammable liquid, requires specific
procedures for its proper disposal. This guide provides essential, step-by-step information for
the safe management of methyl hexanoate waste.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to handle methyl hexanoate with care.
According to its Safety Data Sheet (SDS), methyl hexanoate is classified as a flammable
liquid (Category 3).[1][2] Therefore, it is imperative to keep it away from heat, sparks, open
flames, and hot surfaces.[1][3][4] Smoking is strictly prohibited in areas where it is handled.[1]
[2][3][4] Use explosion-proof electrical, ventilating, and lighting equipment to prevent ignition.[1]

[2131[4]

Personal protective equipment (PPE) is mandatory. This includes wearing protective gloves,
eye protection, and face protection.[1][4] In case of skin contact, immediately remove all
contaminated clothing and rinse the skin with water.[1][2][4]

Step-by-Step Disposal Procedure

The disposal of methyl hexanoate, as with most laboratory chemicals, must adhere to local,
regional, and national regulations.[3][5] It is classified as a hazardous waste and must not be
disposed of in regular trash or down the sewer system.[6][7][8][9]
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o Waste Collection:

o Collect surplus and non-recyclable methyl hexanoate solutions in a designated,
compatible, and properly labeled waste container.[1][3][10][11] Plastic containers are often
preferred over glass to minimize the risk of breakage.[7][8]

o The container must have a leak-proof, screw-on cap and be kept tightly closed except
when adding waste.[1][4][12]

o Do not mix methyl hexanoate with incompatible wastes. It is crucial to segregate organic
solvents from other chemical waste categories like acids and bases.[10][12]

e Labeling:

o Clearly label the waste container with the words "Hazardous Waste".[8][13]

o The label must include the full chemical name, "Methyl Hexanoate," and its concentration
if in a solution.[8] Avoid using abbreviations or chemical formulas.[8]

o Include the date of waste generation and the name and contact information of the principal
investigator or laboratory supervisor.[8]

o Storage:

o Store the hazardous waste container in a designated satellite accumulation area (SAA)
that is at or near the point of generation.[7][13]

o The storage area must be a well-ventilated, cool, and dry place, away from sources of
ignition.[1][2][4][5]

o Secondary containment, such as a spill tray, is essential to capture any potential leaks
from the primary container.[10][12] The secondary container must be able to hold 110% of
the volume of the primary container.[12]

e Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company to arrange for pickup and disposal.[1][5][7][8]
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o Follow the specific procedures provided by your EHS office for waste pickup requests.[6]

[8]

o The recommended disposal method for methyl hexanoate is incineration in a chemical

incinerator equipped with an afterburner and scrubber.[1][14]

Quantitative Data Summary

Property

Value

Source

UN Number

3272

[1]3]

Hazard Class

3 (Flammable Liquid)

[1](2]

Packing Group

[1]

Boiling Point 151 °C (304 °F) [1]
Melting Point -71 °C (-96 °F) [1]
] Not explicitly found in search
Flash Point 45 °C (113 °F) - closed cup
results

Water Solubility 1.33 g/Lat 20 °C [3]
Satellite Accumulation Area

Up to 55 gallons [7][12]

(SAA) Quantity Limit

Acute Hazardous Waste (P-

list) SAA Quantity Limit

1 quart (liquid) or 1 kg (solid)

[7]

Note: While methyl hexanoate is a hazardous waste, it is not typically classified as an "acute

hazardous waste" (P-listed).

Disposal Workflow
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/ .
Step 1: Waste Collection
Collect waste methyl hexanoate
in a designated, compatible container.
/ . .
Step 2: Labeling
Ensure container has a Label with 'Hazardous Waste'.
leak-proof, screw-on cap.
Segregate from Include full chemical name,
incompatible wastes. date, and contact information.
- N\ J
/ N
Step 3: Storage
Store in a designated
Satellite Accumulation Area (SAA).
Keep in a cool, dry, well-ventilated
area away from ignition sources.
(Use secondary containment)
- J
/ .
Step 4: Disposal
Contact Environmental Health
& Safety (EHS) for pickup.
Dispose via licensed hazardous
waste vendor (incineration).
- J
Click to download full resolution via product page
Caption: Workflow for the proper disposal of methyl hexanoate.
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Empty Container Disposal

Empty containers that held methyl hexanoate must also be managed properly.

» Non-Acute Hazardous Waste Containers: A container that held a non-acute hazardous
chemical like methyl hexanoate can be disposed of as regular trash after it has been
completely emptied, with as little residue as possible.[6] All chemical labels must be defaced
or removed, and the cap should be taken off before disposal.[6]

» Acutely Hazardous Waste Containers: For containers that held an acute hazardous waste
(P-listed), they must be triple-rinsed with a solvent capable of removing the residue.[6][11]
The rinsate must be collected and disposed of as hazardous waste.[6][11] After triple rinsing,
the container can be disposed of as regular trash with the label defaced.[6]

By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of methyl hexanoate, contributing to a secure working environment and
environmental protection. Always consult your institution's specific waste management plan
and the chemical's Safety Data Sheet for the most accurate and detailed guidance.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. sigmaaldrich.com [sigmaaldrich.com]

e 2. agilent.com [agilent.com]

o 3. chemicalbook.com [chemicalbook.com]

e 4. Methyl Hexanoate | 106-70-7 | TClI AMERICA [tcichemicals.com]

o 5. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security
System [laborsecurity.com]

6. vumc.org [vumc.org]

7. ehrs.upenn.edu [ehrs.upenn.edu]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b129759?utm_src=pdf-body
https://www.benchchem.com/product/b129759?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b129759?utm_src=pdf-body
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://www.benchchem.com/product/b129759?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/W270814
https://www.agilent.com/cs/library/msds/WRK-130E_NAEnglish.pdf
https://www.chemicalbook.com/msds/methyl-hexanoate.pdf
https://www.tcichemicals.com/CA/en/p/S0304
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

8. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

e 9. acs.org [acs.org]

e 10. acewaste.com.au [acewaste.com.au]

e 11. campussafety.lehigh.edu [campussafety.lehigh.edu]

e 12. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]

e 13. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
e 14. zycz.cato-chem.com [zycz.cato-chem.com]

 To cite this document: BenchChem. [Proper Disposal of Methyl Hexanoate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129759#methyl-hexanoate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://zycz.cato-chem.com/media/msds_exports/C4X-131270_181289-39-4_en.pdf
https://www.benchchem.com/product/b129759#methyl-hexanoate-proper-disposal-procedures
https://www.benchchem.com/product/b129759#methyl-hexanoate-proper-disposal-procedures
https://www.benchchem.com/product/b129759#methyl-hexanoate-proper-disposal-procedures
https://www.benchchem.com/product/b129759#methyl-hexanoate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b129759?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

